N-[(8-hydroxy-7-quinolinyl)(2-thienyl)methyl]-3-methylbutanamide

• IUPAC Name: N-[(8-hydroxyquinolin-7-yl)-thiophen-2-ylmethyl]-3-methylbutanamide
• InChI: InChI=1S/C19H20N2O2S/c1-12(2)11-16(22)21-18(15-6-4-10-24-15)14-8-7-13-5-3-9-20-17(13)19(14)23/h3-10,12,18,23H,11H2,1-2H3,(H,21,22)
• InChI Key: MDLWLVWPYPTEPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC(C1=C(C2=C(C=CC=N2)C=C1)O)C3=CC=CS3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of similar quinoline derivatives often involves multi-step reactions starting from 8-hydroxyquinoline. For example, a study detailed the synthesis of N-(aryl)-5-((quinolin-8-yloxy)methyl)-1,3,4-oxa/thiadiazol-2-amines and related compounds via a sequence involving condensation, cyclization, and characterizations through spectroscopic techniques (Saeed et al., 2014). These processes highlight the intricate steps involved in manipulating quinoline structures for desired functionalities.

Molecular Structure Analysis

The molecular structure of compounds related to N-[(8-hydroxy-7-quinolinyl)(2-thienyl)methyl]-3-methylbutanamide, such as thiosemicarbazide derivatives, has been extensively studied, revealing detailed insights into their configurations. X-ray crystallography confirmed the molecular structures, offering a deep understanding of the spatial arrangement and molecular interactions within these compounds (Saeed et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving quinoline derivatives often exhibit specificity towards certain functional groups and conditions. For instance, the synthesis of bifunctional ambiphilic molecules based on 8-(dimesitylboryl)quinoline showcases the reactivity of quinoline derivatives under various conditions, including hydrolysis and coordination to metals (Son et al., 2010). These reactions are crucial for understanding the chemical behavior and potential applications of such molecules.